N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H18N2O3S2/c1-11-7-8-13-14(9-11)22-16(17-13)18-15(19)10-23(20,21)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,17,18,19)
• InChI Key: WOTAZBCFNKGLAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide, also known as MTB-TSO, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MTB-TSO has shown promising results in various studies, including its ability to inhibit the growth of cancer cells and its potential use as a therapeutic agent for neurological disorders.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Disposition and Metabolism of Orexin Receptor Antagonists

  A study on the disposition and metabolism of a novel orexin receptor antagonist, highlighting the pharmacokinetic profile and identifying the main metabolic pathways involved in its elimination. This research is crucial for understanding the bioavailability and potential therapeutic applications of such compounds (Renzulli et al., 2011).

• Acetaminophen Metabolism

  Investigations into the metabolism of acetaminophen, a well-known analgesic, reveal complex metabolic pathways including glucuronidation, sulfation, and the formation of various metabolites. This research helps to elucidate the metabolic fate of similar acetamide compounds in humans (Mrochek et al., 1974).

Potential Therapeutic Applications

• Prodrug Development for Enhanced Bioavailability

  The development and evaluation of prodrugs aimed at improving the bioavailability of active compounds. This approach can be relevant for enhancing the therapeutic efficacy of drugs with poor pharmacokinetic profiles, as seen in a study on histamine H3 receptor agonists (Rouleau et al., 1997).

• Polymorphic Expression and Drug Metabolism

  A pharmacogenetic study showing how genetic variability, such as polymorphic expression of the UGT1A9 gene, affects the metabolism of drugs like acetaminophen. This line of research underscores the importance of genetic factors in the pharmacokinetics of therapeutic agents and could inform personalized medicine approaches (Linakis et al., 2018).